Cas no 561700-61-6 (1h-indazole-5-carboxylic Acid)

• Product Name: 1h-indazole-5-carboxylic Acid
• CAS No: 561700-61-6
• MF: C₈H₆N₂O₂
• MW: 162.145441532135
• CID: 1596605
• PubChem ID: 4248454
• Update Time: 2025-04-21

1h-indazole-5-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1h-indazole-5-carboxylic Acid
• 1H-INDAZOLE-5-CARBOXYLIC ACID 0.96
• EN300-29732
• 61700-61-6
• A8546
• Z235353827
• 1H-Indazole-5-carboxylic acid, 97%
• 5-Indazolecarboxylic acid
• STL553794
• 2H-Indazole-5-carboxylic acid
• NCGC00341569-01
• MFCD06804570
• AB01333659-02
• G10003
• 1H-indazole-5carboxylic acid
• DB-010850
• F0001-1474
• AKOS001425309
• Indazole-5-carboxylic Acid
• 1H-indazole-5-carboxylicacid
• 1H-5indazolecarboxylic acid
• DTXSID70971556
• BBL100221
• W-203122
• 1H-indazole-5 carboxylic acid
• SCHEMBL261380
• 1H-5-Indazolecarboxylic Acid
• 1-H-indazole-5-carboxyle acid
• CS-W020004
• SY003900
• 561700-61-6
• FS-2579
• AM20040725
• PB26242

• Inchi： 1S/C8H6N2O2/c11-8(12)5-1-2-7-6(3-5)4-9-10-7/h1-4H,(H,9,10)(H,11,12)
• InChI Key： MAVGBUDLHOOROM-UHFFFAOYSA-N
• SMILES： OC(C1C=CC2=C(C=NN2)C=1)=O

Computed Properties

• Exact Mass: 162.04300
• Monoisotopic Mass: 162.042927438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 66Ų

Experimental Properties

• PSA: 65.98000
• LogP: 1.26110

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles